Cas no 1805428-92-5 (3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde
• CAS No: 1805428-92-5
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4861401
• Update Time: 2025-06-11

3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-6-2-4(8(10)11)7(9)5(3-13)12-6/h2-3,8H,1H3
• InChI Key： ZEZVPRPTRXQBAM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N=C(C=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde

Comprehensive Overview of 3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde (CAS No. 1805428-92-5)

3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde (CAS No. 1805428-92-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and functional groups such as bromo, difluoromethyl, and methoxy, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural complexity and reactivity make it a valuable asset for researchers exploring novel drug candidates and advanced materials.

The growing interest in 3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde is driven by its potential applications in medicinal chemistry. For instance, the difluoromethyl group is known to enhance the metabolic stability and bioavailability of drug molecules, a feature highly sought after in the development of next-generation therapeutics. Additionally, the presence of the bromo substituent offers versatile opportunities for further functionalization through cross-coupling reactions, a topic frequently searched by chemists in academic and industrial settings.

In the context of agrochemicals, this compound's methoxy and carboxaldehyde functionalities contribute to its utility as a building block for herbicides and pesticides. With the global push toward sustainable agriculture, researchers are increasingly exploring eco-friendly alternatives, and 3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde aligns well with this trend. Its role in the synthesis of compounds with lower environmental impact is a hot topic in scientific forums and search queries.

From a synthetic chemistry perspective, the compound's CAS No. 1805428-92-5 is often associated with discussions on regioselective functionalization and halogen exchange reactions. These techniques are pivotal in optimizing yields and reducing waste, aligning with the principles of green chemistry—a subject of high relevance in modern research. The compound's stability under various reaction conditions also makes it a preferred choice for multi-step syntheses, a point frequently highlighted in peer-reviewed journals.

Another area where 3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde shines is in material science. Its pyridine backbone is a common motif in ligands used for catalysis and coordination chemistry. This has led to its inclusion in studies focusing on metal-organic frameworks (MOFs) and other advanced materials, which are currently trending in nanotechnology and energy storage applications. Searches related to "MOF synthesis" and "catalytic ligands" often intersect with discussions about this compound.

Safety and handling of 3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde are also topics of interest. While it is not classified as a hazardous material, proper storage and handling protocols are essential to maintain its integrity. Researchers frequently search for guidelines on handling bromo-containing compounds, reflecting the need for clear, accessible information in this area.

In summary, 3-Bromo-4-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde (CAS No. 1805428-92-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research and a frequent search term in scientific databases. As the demand for innovative solutions in these fields grows, this compound is poised to remain a key player in cutting-edge developments.